4-Hydroxy Ethynyl Estradiol
4-Hydroxy Ethynyl Estradiol
Brand Name:
Vulcanchem
CAS No.:
50394-90-6
VCID:
VC0026176
InChI:
InChI=1S/C20H24O3/c1-3-20(23)11-9-16-14-4-5-15-12(6-7-17(21)18(15)22)13(14)8-10-19(16,20)2/h1,6-7,13-14,16,21-23H,4-5,8-11H2,2H3/t13-,14-,16+,19+,20?/m1/s1
SMILES:
CC12CCC3C(C1CCC2(C#C)O)CCC4=C3C=CC(=C4O)O
Molecular Formula:
C₂₀H₂₄O₃
Molecular Weight:
312.4 g/mol
4-Hydroxy Ethynyl Estradiol
CAS No.: 50394-90-6
Reference Standards
VCID: VC0026176
Molecular Formula: C₂₀H₂₄O₃
Molecular Weight: 312.4 g/mol
| CAS No. | 50394-90-6 |
|---|---|
| Product Name | 4-Hydroxy Ethynyl Estradiol |
| Molecular Formula | C₂₀H₂₄O₃ |
| Molecular Weight | 312.4 g/mol |
| IUPAC Name | (8R,9S,13S,14S)-17-ethynyl-13-methyl-7,8,9,11,12,14,15,16-octahydro-6H-cyclopenta[a]phenanthrene-3,4,17-triol |
| Standard InChI | InChI=1S/C20H24O3/c1-3-20(23)11-9-16-14-4-5-15-12(6-7-17(21)18(15)22)13(14)8-10-19(16,20)2/h1,6-7,13-14,16,21-23H,4-5,8-11H2,2H3/t13-,14-,16+,19+,20?/m1/s1 |
| Standard InChIKey | SYFHJXSYRPNSOI-DFJNYNKPSA-N |
| Isomeric SMILES | C[C@]12CC[C@H]3[C@H]([C@@H]1CCC2(C#C)O)CCC4=C3C=CC(=C4O)O |
| SMILES | CC12CCC3C(C1CCC2(C#C)O)CCC4=C3C=CC(=C4O)O |
| Canonical SMILES | CC12CCC3C(C1CCC2(C#C)O)CCC4=C3C=CC(=C4O)O |
| Synonyms | (17α)-19-Norpregna-1,3,5(10)-trien-20-yne-3,4,17-triol; 17α-Ethynylestra-1,3,5(10)-triene-3,4,17β-triol; 19-Nor-17α-pregna-1,3,5(10)-trien-20-yne-3,4,17-triol; |
| PubChem Compound | 66396 |
| Last Modified | Dec 23 2021 |
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